Cas no 1111106-16-1 (5-(4-tert-butylphenyl)-1H-pyridin-2-one)

• Product Name: 5-(4-tert-butylphenyl)-1H-pyridin-2-one
• CAS No: 1111106-16-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD11876459
• CID: 2606652
• PubChem ID: 20300131
• Update Time: 2025-04-21

5-(4-tert-butylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylphenyl)-1H-pyridin-2-one
• SCHEMBL11166567
• 5-(4-tert-Butylphenyl)pyridin-2(1H)-one
• MFCD11876459
• DTXSID90604834
• AKOS015945808
• SCHEMBL17806574
• 2-Hydroxy-5-(4-tert-butylphenyl)pyridine
• 2-HYDROXY-5-(4-T-BUTYLPHENYL)PYRIDINE
• 1111106-16-1

• MDL： MFCD11876459
• Inchi： 1S/C15H17NO/c1-15(2,3)13-7-4-11(5-8-13)12-6-9-14(17)16-10-12/h4-10H,1-3H3,(H,16,17)
• InChI Key： XJJJDTSSDZNVTN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 227.131014166Da
• Monoisotopic Mass: 227.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų